Cas no 209680-89-7 ((2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid)

• Product Name: (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid
• CAS No: 209680-89-7
• MF: C₁₃H₁₆BrNO₄
• MW: 330.174443244934
• CID: 5576008
• PubChem ID: 33679273
• Update Time: 2025-06-14

(2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• Boc-(R)-2-amino-2-(3-bromophenyl)acetic acid
• Benzeneacetic acid, 3-bromo-α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (αR)-
• (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid

• Inchi： 1S/C13H16BrNO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-5-4-6-9(14)7-8/h4-7,10H,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
• InChI Key： ZHAAYALRXSZQLX-SNVBAGLBSA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.02627g/mol
• Monoisotopic Mass: 329.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 456.6±40.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Additional information on (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid

Research Brief on (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid (CAS: 209680-89-7)

The compound (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid (CAS: 209680-89-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid as a key intermediate in the synthesis of chiral amino acid derivatives. These derivatives are crucial for the development of peptide-based therapeutics, which are increasingly being explored for their high specificity and low toxicity. The compound's unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the bromophenyl moiety, make it a versatile building block for the construction of complex molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid using asymmetric hydrogenation techniques. The study reported a high enantiomeric excess (ee > 99%) and excellent yield (92%), underscoring the compound's suitability for large-scale production. Furthermore, the researchers explored its application in the synthesis of novel protease inhibitors, showing promising results in preclinical models of inflammatory diseases.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid was utilized as a precursor for the development of small-molecule modulators of protein-protein interactions (PPIs). The study identified several derivatives with potent inhibitory activity against oncogenic PPIs, suggesting potential applications in cancer therapy. The compound's ability to introduce stereochemical diversity was particularly emphasized as a key advantage in drug design.

From a pharmacological perspective, recent in vitro and in vivo studies have shed light on the compound's metabolic stability and pharmacokinetic properties. A 2023 study in Drug Metabolism and Disposition reported that (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid exhibits favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. This finding positions the compound as a promising candidate for further optimization in drug development pipelines.

In conclusion, (2R)-2-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}acetic acid (CAS: 209680-89-7) represents a valuable tool in modern medicinal chemistry, with demonstrated applications in peptide synthesis, PPI modulation, and drug discovery. The recent advancements in its synthesis and biological evaluation underscore its potential to contribute to the development of novel therapeutics for various diseases. Future research should focus on expanding its applications and exploring its mechanism of action in greater detail.